2-methyl-2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]propan-1-ol

• IUPAC Name: 2-methyl-2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]propan-1-ol
• InChI: InChI=1S/C8H11F3N2O/c1-7(2,4-14)5-3-6(13-12-5)8(9,10)11/h3,14H,4H2,1-2H3,(H,12,13)
• InChI Key: VYHXIFJXZWWKIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C1=NNC(=C1)C(F)(F)F
• Molecular Formula: C8H11F3N2O
• Molecular Weight: 208.18 g/mol

Description

The compound “2-methyl-2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]propan-1-ol” is a complex organic molecule that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their broad range of chemical and biological properties and are considered promising compounds in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of a compound like this would typically be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Pyrazole compounds are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would include its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties can be determined through a series of laboratory experiments.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with various proteins, enzymes, or cellular structures are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. This information is typically obtained through toxicity studies in cell cultures or animal models.

Future Directions

The future research directions for a compound like this could include further studies to fully elucidate its synthesis, properties, and potential applications. This could involve more detailed structural studies, investigations of its reactivity, or exploration of its potential uses in fields like medicinal chemistry.